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Compound of Interest

Compound Name: (S)-PF-04449613

Cat. No.: B15576807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of (S)-PF-04449613 using Dimethyl Sulfoxide (DMSO) as a solvent. (S)-PF-04449613
is a potent and selective inhibitor of phosphodiesterase 9 (PDE9).[1][2][3][4] Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information
(S)-PF-04449613 is a brain-penetrant PDE9 inhibitor that has been investigated for its role in

modulating cyclic guanosine monophosphate (cGMP) levels.[1][3] It has shown potential in

preclinical studies related to neurological and cardiovascular conditions.[1][3][4][5]

Table 1: Properties of (S)-PF-04449613
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Property Value Source

Molecular Weight 395.45 g/mol [1]

Formula C₂₁H₂₅N₅O₃ [1]

Purity ≥98% [1]

CAS Number 1236858-52-8 [1]

Appearance Crystalline solid [6]

Biological Activity
Potent PDE9 inhibitor (IC₅₀ =

22 nM)
[1]

Solubility and Storage
(S)-PF-04449613 is highly soluble in DMSO.[1][2][7] For optimal stability, both the solid

compound and its stock solutions should be stored under appropriate conditions.

Table 2: Solubility and Recommended Storage Conditions

Form Solvent
Maximum
Concentrati
on

Storage
Temperatur
e

Stability Source

Solid - - -20°C 3 years [8]

Stock

Solution
DMSO 100 mM

-20°C or

-80°C

1 month at

-20°C, 6

months at

-80°C

[1][2][8]

Note: It is highly recommended to use freshly opened, anhydrous DMSO to prepare stock

solutions, as hygroscopic DMSO can significantly impact solubility.[2][7] To avoid repeated

freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller, single-use

volumes.[6][8]
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Protocol 1: Preparation of a 10 mM (S)-PF-04449613
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (S)-PF-04449613 in

DMSO.

Materials:

(S)-PF-04449613 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of (S)-PF-04449613 powder to come to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of (S)-PF-04449613 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.95 mg of the compound.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the weighed

compound. To continue the example, add 1 mL of DMSO to the 3.95 mg of (S)-PF-
04449613.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.
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If necessary, use an ultrasonic bath to aid dissolution.[2][7]

Aliquoting and Storage:

Once the solution is clear and homogenous, aliquot it into smaller, single-use volumes in

sterile microcentrifuge tubes or amber glass vials.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2][8]

Table 3: Example Volumes for Preparing Stock Solutions in DMSO

Desired Concentration
Mass of (S)-PF-04449613
(for 1 mL)

Volume of DMSO

1 mM 0.395 mg 1 mL

5 mM 1.98 mg 1 mL

10 mM 3.95 mg 1 mL

50 mM 19.77 mg 1 mL

100 mM 39.55 mg 1 mL

Protocol 2: Preparation of Working Solutions
For cell-based assays, it is crucial to dilute the DMSO stock solution into the appropriate

aqueous culture medium. The final concentration of DMSO in the culture medium should

typically be kept below 0.5% to avoid cellular toxicity.[8] For in vivo studies, further dilution in a

suitable vehicle is necessary. A commonly used vehicle is a mixture of 5% DMSO, 5%

Cremophor, and 90% saline.[3]

Materials:

Prepared (S)-PF-04449613 DMSO stock solution
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Sterile cell culture medium or appropriate vehicle

Sterile tubes and pipettes

Procedure for Cell-Based Assays:

Thaw: Thaw a single-use aliquot of the (S)-PF-04449613 DMSO stock solution at room

temperature.

Dilution: Perform a serial dilution of the stock solution in your cell culture medium to achieve

the desired final concentration. It is recommended to perform dilutions in a stepwise manner

to prevent precipitation of the compound.[8]

Control: Prepare a vehicle control by adding the same final concentration of DMSO to the

cell culture medium without the compound.

Application: Add the final working solution to your cells immediately.

Visualizations

Preparation Storage Application
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Click to download full resolution via product page

Caption: Workflow for preparing (S)-PF-04449613 stock solutions.
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Mechanism of Action

(S)-PF-04449613

PDE9

inhibits

cGMP

hydrolyzes
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activates

Downstream Cellular Effects

phosphorylates targets

Click to download full resolution via product page

Caption: Simplified signaling pathway of (S)-PF-04449613.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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